21-Carboxylic Acid Triamcinolone Acetonide
21-Carboxylic Acid Triamcinolone Acetonide
Brand Name:
Vulcanchem
CAS No.:
53962-41-7
VCID:
VC0026797
InChI:
InChI=1S/C24H29FO7/c1-20(2)31-17-10-15-14-6-5-12-9-13(26)7-8-21(12,3)23(14,25)16(27)11-22(15,4)24(17,32-20)18(28)19(29)30/h7-9,14-17,27H,5-6,10-11H2,1-4H3,(H,29,30)/t14-,15-,16-,17+,21-,22-,23-,24-/m0/s1
SMILES:
CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)C(=O)O)C)O)F)C)C
Molecular Formula:
C₂₄H₂₉FO₇
Molecular Weight:
448.5 g/mol
21-Carboxylic Acid Triamcinolone Acetonide
CAS No.: 53962-41-7
Reference Standards
VCID: VC0026797
Molecular Formula: C₂₄H₂₉FO₇
Molecular Weight: 448.5 g/mol
| CAS No. | 53962-41-7 |
|---|---|
| Product Name | 21-Carboxylic Acid Triamcinolone Acetonide |
| Molecular Formula | C₂₄H₂₉FO₇ |
| Molecular Weight | 448.5 g/mol |
| IUPAC Name | 2-[(1S,2S,4R,8S,9S,11S,12R,13S)-12-fluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoacetic acid |
| Standard InChI | InChI=1S/C24H29FO7/c1-20(2)31-17-10-15-14-6-5-12-9-13(26)7-8-21(12,3)23(14,25)16(27)11-22(15,4)24(17,32-20)18(28)19(29)30/h7-9,14-17,27H,5-6,10-11H2,1-4H3,(H,29,30)/t14-,15-,16-,17+,21-,22-,23-,24-/m0/s1 |
| Standard InChIKey | WSNWGUDQZFLDGP-DGGKRYAMSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@]3([C@H]([C@@H]1C[C@@H]4[C@]2(OC(O4)(C)C)C(=O)C(=O)O)CCC5=CC(=O)C=C[C@@]53C)F)O |
| SMILES | CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)C(=O)O)C)O)F)C)C |
| Canonical SMILES | CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)C(=O)O)C)O)F)C)C |
| Synonyms | (11β,16α)-9-Fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3,20-dioxopregna-1,4-dien-21-oic Acid; |
| PubChem Compound | 22798797 |
| Last Modified | Nov 11 2021 |
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